Cas no 103385-82-6 (3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid, Mixture of diastereomers)

• Product Name: 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid, Mixture of diastereomers
• CAS No: 103385-82-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD20651832
• CID: 5685814
• PubChem ID: 19102309
• Update Time: 2025-07-16

3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-24797192
• SCHEMBL8996568
• 103385-82-6
• 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• 3,3-dimethylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• Bicyclo[2.2.1]hept-5-ene-2-carboxylic acid, 3,3-dimethyl-
• 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid, Mixture of diastereomers

• MDL： MFCD20651832
• Inchi： 1S/C10H14O2/c1-10(2)7-4-3-6(5-7)8(10)9(11)12/h3-4,6-8H,5H2,1-2H3,(H,11,12)
• InChI Key： QHSZLQWSPNQNKD-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(C2)C1(C)C)=O

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Melting Point: 93-94 °C
• Boiling Point: 141-141.5 °C(Press: 12 Torr)
• pka: 4.62±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid, Mixture of diastereomers

Introduction to 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid, Mixture of diastereomers (CAS No. 103385-82-6) and Its Emerging Applications in Chemical Biology

The compound 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid, Mixture of diastereomers (CAS No. 103385-82-6) represents a fascinating molecule with a unique bicyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. This mixture of diastereomers exhibits a complex stereochemical profile, which has implications for its reactivity, binding affinity, and potential biological activity. The structural motif, characterized by a fused bicyclo[2.2.1]heptane ring system with two methyl substituents at the 3-position and a carboxylic acid functional group at the 2-position, presents an intriguing challenge for synthetic chemists and medicinal chemists alike.

Recent advancements in the synthesis and characterization of this compound have opened new avenues for exploring its utility in various biochemical pathways. The stereochemistry of the mixture of diastereomers plays a crucial role in determining its interaction with biological targets, making it a valuable scaffold for developing novel therapeutic agents. In particular, the presence of multiple stereocenters in the molecule allows for fine-tuning of its pharmacological properties through stereochemical manipulation.

The bicyclo[2.2.1]heptane core is a privileged scaffold in medicinal chemistry due to its ability to adopt multiple conformations that can mimic the binding pockets of biological macromolecules such as enzymes and receptors. The carboxylic acid group at the 2-position provides a versatile handle for further functionalization, enabling the attachment of various pharmacophores or probes for biochemical studies. This structural versatility has made 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid a subject of intense interest in both academic and industrial research settings.

One of the most compelling aspects of this compound is its potential application in the development of chiral ligands for asymmetric catalysis. The mixture of diastereomers can be separated into individual enantiomers or diastereomers, which can then be used as chiral building blocks or catalysts in organic transformations. Such applications are particularly relevant in the synthesis of complex natural products and pharmaceuticals where enantioselective control is essential.

In addition to its catalytic applications, 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid has shown promise in the field of materials science as a precursor for designing novel polymers and copolymers with unique mechanical and thermal properties. The rigid bicyclic structure contributes to enhanced stability and rigidity in polymer matrices, making it an attractive candidate for high-performance materials used in aerospace, automotive, and electronic industries.

The compound's potential biological activity has also been explored through computational modeling and experimental screening. Initial studies suggest that certain diastereomers may exhibit inhibitory effects on specific enzymatic pathways relevant to inflammatory diseases and metabolic disorders. While further research is needed to fully elucidate its pharmacological profile, these preliminary findings highlight its potential as a lead compound for drug discovery efforts.

The synthesis of 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid presents significant synthetic challenges due to the complexity of its cyclic framework and multiple stereocenters. However, recent advances in synthetic methodology have enabled more efficient routes to this compound, including transition-metal-catalyzed cyclizations and stereoselective fragmentations. These developments have not only facilitated access to larger quantities of the material but have also allowed for greater control over its stereochemical purity.

The use of diastereomer mixtures as starting materials or intermediates offers a strategic advantage in synthetic chemistry by providing access to a range of stereoisomers with distinct properties without the need for extensive purification steps. This approach has been particularly useful in exploring structure-activity relationships (SAR) without excessive synthetic burden.

Future directions in the study of 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid may include exploring its role as a building block for more complex molecules through cross-coupling reactions and other functional group transformations. Additionally, investigating its interactions with biological targets at the molecular level using spectroscopic techniques such as NMR spectroscopy and X-ray crystallography could provide valuable insights into its mechanism of action.

The growing interest in this compound underscores its significance as a versatile intermediate in chemical biology and drug discovery programs. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, compounds like 3,3-dimethylbicyclo2.2.1hept-5-ene-2-carboxylic acid are likely to play an increasingly important role in shaping the future of medicinal chemistry.